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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600791 Get Quote

A comprehensive review of scientific literature and public databases reveals a significant lack of

information regarding the biological activity of Nervonyl methane sulfonate. Despite extensive

searches for this compound and its potential synonyms, no studies detailing its mechanism of

action, in vitro effects, or in vivo studies were identified.

Efforts to locate data on "Nervonyl methane sulfonate" and related terms such as "Nervonic

acid methanesulfonate," "cis-15-tetracosenoic acid methyl sulfonate," and "Nervonyl mesylate"

did not yield any relevant scientific publications. The search results were primarily limited to

chemical supplier listings, which classify the compound as an ester product but provide no

information on its biological properties.

Furthermore, broader searches for the "synthesis and biological evaluation of nervonyl

sulfonates" did not return any specific information on the methane sulfonate derivative. While

there is research on other types of sulfonate and sulfonamide compounds, none of these

studies focus on or mention Nervonyl methane sulfonate.

This absence of data prevents the creation of an in-depth technical guide as requested.

Consequently, it is not possible to provide:

Quantitative Data: No experimental results are available to summarize in tabular form.

Experimental Protocols: Without published studies, there are no methodologies to detail.
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Signaling Pathways and Visualizations: The lack of mechanistic studies means there are no

known signaling pathways to illustrate.

Conclusion:

Based on the current available information, Nervonyl methane sulfonate appears to be a

compound that has not been subjected to significant biological investigation, or at least, the

results of any such investigations have not been published in publicly accessible scientific

literature. Therefore, a technical guide on its biological activity cannot be compiled at this time.

Researchers, scientists, and drug development professionals interested in this compound

would likely need to conduct foundational in vitro and in vivo studies to determine its biological

effects.

To cite this document: BenchChem. [No Publicly Available Data on the Biological Activity of
Nervonyl Methane Sulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600791#biological-activity-of-nervonyl-methane-
sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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